Cas no 1919481-32-5 (2-(2,2-diphenylethyl)amino-N-methylacetamide)
2-(2,2-diphenylethyl)amino-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 1919481-32-5
- 2-[(2,2-diphenylethyl)amino]-N-methylacetamide
- EN300-27782100
- 2-(2,2-diphenylethyl)amino-N-methylacetamide
-
- MDL: MFCD34183497
- Inchi: 1S/C17H20N2O/c1-18-17(20)13-19-12-16(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,16,19H,12-13H2,1H3,(H,18,20)
- InChI Key: NFZGUFSIZRXSMW-UHFFFAOYSA-N
- SMILES: O=C(CNCC(C1C=CC=CC=1)C1C=CC=CC=1)NC
Computed Properties
- Exact Mass: 268.157563266g/mol
- Monoisotopic Mass: 268.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 41.1Ų
2-(2,2-diphenylethyl)amino-N-methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27782100-1g |
2-[(2,2-diphenylethyl)amino]-N-methylacetamide |
1919481-32-5 | 1g |
$857.0 | 2023-09-09 | ||
| Enamine | EN300-27782100-5g |
2-[(2,2-diphenylethyl)amino]-N-methylacetamide |
1919481-32-5 | 5g |
$2485.0 | 2023-09-09 | ||
| Enamine | EN300-27782100-10g |
2-[(2,2-diphenylethyl)amino]-N-methylacetamide |
1919481-32-5 | 10g |
$3683.0 | 2023-09-09 | ||
| Enamine | EN300-27782100-0.05g |
2-[(2,2-diphenylethyl)amino]-N-methylacetamide |
1919481-32-5 | 95.0% | 0.05g |
$200.0 | 2025-03-19 | |
| Enamine | EN300-27782100-0.1g |
2-[(2,2-diphenylethyl)amino]-N-methylacetamide |
1919481-32-5 | 95.0% | 0.1g |
$298.0 | 2025-03-19 | |
| Enamine | EN300-27782100-0.25g |
2-[(2,2-diphenylethyl)amino]-N-methylacetamide |
1919481-32-5 | 95.0% | 0.25g |
$425.0 | 2025-03-19 | |
| Enamine | EN300-27782100-0.5g |
2-[(2,2-diphenylethyl)amino]-N-methylacetamide |
1919481-32-5 | 95.0% | 0.5g |
$668.0 | 2025-03-19 | |
| Enamine | EN300-27782100-1.0g |
2-[(2,2-diphenylethyl)amino]-N-methylacetamide |
1919481-32-5 | 95.0% | 1.0g |
$857.0 | 2025-03-19 | |
| Enamine | EN300-27782100-2.5g |
2-[(2,2-diphenylethyl)amino]-N-methylacetamide |
1919481-32-5 | 95.0% | 2.5g |
$1680.0 | 2025-03-19 | |
| Enamine | EN300-27782100-5.0g |
2-[(2,2-diphenylethyl)amino]-N-methylacetamide |
1919481-32-5 | 95.0% | 5.0g |
$2485.0 | 2025-03-19 |
2-(2,2-diphenylethyl)amino-N-methylacetamide Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 2-(2,2-diphenylethyl)amino-N-methylacetamide
Comprehensive Overview of 2-(2,2-diphenylethyl)amino-N-methylacetamide (CAS No. 1919481-32-5)
2-(2,2-diphenylethyl)amino-N-methylacetamide (CAS No. 1919481-32-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique diphenylethyl and methylacetamide functional groups, exhibits potential applications in drug discovery and medicinal chemistry. Its structural complexity and pharmacological relevance make it a subject of interest for researchers exploring novel therapeutic agents.
The compound's CAS No. 1919481-32-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers often search for this identifier to access detailed physicochemical properties, synthesis protocols, and safety data. The presence of the diphenylethyl moiety in its structure suggests potential interactions with biological targets, such as receptors or enzymes, which could be leveraged in the development of central nervous system (CNS) therapeutics or pain management solutions.
In recent years, the demand for N-methylacetamide derivatives has surged due to their versatility in drug design. 2-(2,2-diphenylethyl)amino-N-methylacetamide is no exception, with studies highlighting its role as a scaffold for bioactive molecules. Its amide bond and tertiary amine functionalities contribute to its stability and bioavailability, making it a promising candidate for further investigation. Users frequently inquire about its solubility, melting point, and synthetic routes, reflecting the compound's practical relevance in laboratories.
The rise of AI-driven drug discovery has further amplified interest in compounds like 2-(2,2-diphenylethyl)amino-N-methylacetamide. Computational models often predict its binding affinity for specific protein targets, accelerating the identification of potential therapeutic uses. Additionally, its structural features align with trends in fragment-based drug design, where smaller molecules are optimized for higher efficacy. This aligns with the growing focus on precision medicine and personalized therapeutics in modern healthcare.
From a synthetic chemistry perspective, the preparation of CAS No. 1919481-32-5 involves multi-step organic reactions, including amide coupling and amine alkylation. Researchers often seek optimized protocols to improve yield and purity, underscoring the compound's value in methodological advancements. Its stability under various pH conditions and compatibility with common solvents are also frequently discussed topics, as these factors influence its applicability in formulation studies.
Environmental and regulatory considerations are equally important when evaluating 2-(2,2-diphenylethyl)amino-N-methylacetamide. While not classified as a hazardous material, its biodegradability and ecotoxicological profile are subjects of ongoing research. Compliance with REACH and other global chemical regulations ensures its safe handling and disposal, addressing concerns raised by sustainability-focused stakeholders.
In summary, 2-(2,2-diphenylethyl)amino-N-methylacetamide (CAS No. 1919481-32-5) represents a compelling case study at the intersection of chemistry, pharmacology, and technology. Its structural attributes, combined with emerging trends like AI-assisted research and green chemistry, position it as a molecule of enduring scientific and industrial relevance. Future studies may unlock its full potential in addressing unmet medical needs or advancing synthetic methodologies.
1919481-32-5 (2-(2,2-diphenylethyl)amino-N-methylacetamide) Related Products
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 764724-30-3(Ethyl 2-amino-3-(1H-imidazol-5-yl)propanoate)
- 1805098-81-0(Ethyl 4-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-acetate)
- 81800-41-1((S)-4,4,7A-Trimethyl-5,6,7,7A-tetrahydrobenzofuran-2(4H)-one)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 2059917-34-7(Tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)